Rehmapicroside
Rehmapicroside
Rehmapicroside is a natural product found in Rehmannia glutinosa with data available.
Brand Name:
Vulcanchem
CAS No.:
104056-82-8
VCID:
VC21196683
InChI:
InChI=1S/C16H26O8/c1-7-8(4-5-16(2,3)10(7)14(21)22)23-15-13(20)12(19)11(18)9(6-17)24-15/h8-9,11-13,15,17-20H,4-6H2,1-3H3,(H,21,22)/t8-,9-,11-,12+,13-,15-/m1/s1
SMILES:
CC1=C(C(CCC1OC2C(C(C(C(O2)CO)O)O)O)(C)C)C(=O)O
Molecular Formula:
C16H26O8
Molecular Weight:
346.37 g/mol
Rehmapicroside
CAS No.: 104056-82-8
Cat. No.: VC21196683
Molecular Formula: C16H26O8
Molecular Weight: 346.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Rehmapicroside is a natural product found in Rehmannia glutinosa with data available. |
|---|---|
| CAS No. | 104056-82-8 |
| Molecular Formula | C16H26O8 |
| Molecular Weight | 346.37 g/mol |
| IUPAC Name | (3R)-2,6,6-trimethyl-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexene-1-carboxylic acid |
| Standard InChI | InChI=1S/C16H26O8/c1-7-8(4-5-16(2,3)10(7)14(21)22)23-15-13(20)12(19)11(18)9(6-17)24-15/h8-9,11-13,15,17-20H,4-6H2,1-3H3,(H,21,22)/t8-,9-,11-,12+,13-,15-/m1/s1 |
| Standard InChI Key | ITYUWPGZACWPPQ-QLDIZCGWSA-N |
| Isomeric SMILES | CC1=C(C(CC[C@H]1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)(C)C)C(=O)O |
| SMILES | CC1=C(C(CCC1OC2C(C(C(C(O2)CO)O)O)O)(C)C)C(=O)O |
| Canonical SMILES | CC1=C(C(CCC1OC2C(C(C(C(O2)CO)O)O)O)(C)C)C(=O)O |
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